W123

• Molecular Formula: C17H26N2O3
• Molecular Weight: 306.4 g/mol
• InChI: InChI=1S/C17H26N2O3/c1-2-3-4-5-7-14-8-6-9-15(12-14)19-16(20)13-18-11-10-17(21)22/h6,8-9,12,18H,2-5,7,10-11,13H2,1H3,(H,19,20)(H,21,22)
• InChIKey: JXZQHAWCGSVWRW-UHFFFAOYSA-N

W123 S1P1 Antagonist Profile

W123 (CAS 1345982-24-2; IUPAC: 3-[[2-(3-hexylanilino)-2-oxoethyl]amino]propanoic acid) is a synthetic analog of FTY720 (fingolimod) that functions as a competitive antagonist of the sphingosine-1-phosphate type 1 receptor (S1P1) . Unlike FTY720, which acts as an S1P1 agonist following phosphorylation, W123 directly antagonizes S1P1 without requiring bioactivation [1]. The compound is used exclusively as a research tool for probing S1P1-mediated signaling pathways, particularly in the context of sphingolipid biology, neuroprotection, and lymphocyte trafficking [2].

Mechanism

Competitive S1P1 antagonist

Selectivity Context

Discriminates S1P1 from pan-S1P agonists

Study Type

S1P receptor biology and pathway dissection

• [1] Brinkmann V, Davis MD, Heise CE, et al. The immune modulator FTY720 targets sphingosine 1-phosphate receptors. J Biol Chem. 2002;277(24):21453-21457. View Source
• [2] Safarian F, Khodagholi F, et al. Activation of S1P1 receptor regulates PI3K/Akt/FoxO3a pathway in response to oxidative stress in PC12 cells. J Mol Neurosci. 2015;56(1):177-187. View Source

W123: Why Substitution Fails

S1P receptor modulators cannot be generically substituted due to divergent receptor subtype selectivity profiles and opposing functional outcomes (agonism versus antagonism). FTY720 acts as a non-selective S1P1 agonist after phosphorylation, while W123 is a competitive antagonist with a defined Ki of 0.69 µM at S1P1 [1]. Other S1P1 antagonists such as VPC-23019 exhibit dual S1P1/S1P3 antagonism, and KSI-6666 demonstrates nanomolar potency but through a pseudoirreversible mechanism distinct from W123's competitive binding [2]. The absence of published selectivity data for W123 at S1P2–S1P5 receptors represents a critical variable for experimental interpretation, distinguishing it from well-characterized pan-antagonists [3].

FTY720 (fingolimod)

Pan-S1P agonist that induces receptor internalization, not direct competitive antagonism. Pharmacological profile may shift pathway interpretation.

VPC23019

Dual S1P1/S1P3 antagonist lacking subtype selectivity. S1P3 co-blockade can alter inflammatory and adhesion endpoints.

SEW2871

Selective S1P1 agonist, not antagonist. Agonist-driven receptor activation may not replicate competitive blockade conditions.

• [1] Bertin Bioreagent. W123 Technical Datasheet. CAT N°: 10010992. View Source
• [2] Fujii Y, et al. Pseudoirreversible inhibition elicits persistent efficacy of a sphingosine 1-phosphate receptor 1 antagonist. Nat Commun. 2024;15:6125. View Source
• [3] Foss FW Jr, et al. Synthesis and biological evaluation of sphingosine 1-phosphate receptor antagonists. Bioorg Med Chem. 2007;15(2):663-677. View Source

W123 Evidence: Affinity & Antagonism Data

S1P1 Binding Affinity Comparison

W123 binds competitively to S1P1 with a Ki of 0.69 µM as determined by antagonism of SEW2871-induced S1P1 activation . This contrasts with phosphorylated FTY720 (FTY720-P), which exhibits Ki values ranging from 0.2–2.1 nM at S1P1 depending on the assay system [1]. The ~1000-fold difference in binding affinity establishes W123 as a lower-affinity tool compound relative to the high-affinity endogenous ligand analog FTY720-P, a critical distinction for experimental design requiring graded or reversible antagonism.

S1P1 Binding Affinity

Cross-study comparable

Ki = 0.69 µM

Supports S1P1 pharmacodynamic study design

W140: 2.84 µM; VPC23019: ~13.8 nM. Conditions: SEW2871 activation assay.

Evidence Dimension	S1P1 receptor binding affinity (Ki)
Target Compound Data	Ki = 0.69 µM (690 nM)
Comparator Or Baseline	FTY720-P: Ki = 0.3–2.1 nM (Mandala et al., 2002; Brinkmann et al., 2002)
Quantified Difference	W123 exhibits ~330- to 2300-fold lower S1P1 affinity than FTY720-P
Conditions	SEW2871-induced S1P1 activation assay; GTPγS binding

Why This Matters

The lower affinity of W123 makes it suitable for washout experiments and reversible antagonism studies where high-affinity ligands would produce sustained receptor occupancy.

• [1] Mandala S, Hajdu R, Bergstrom J, et al. Alteration of lymphocyte trafficking by sphingosine-1-phosphate receptor agonists. Science. 2002;296(5566):346-349. View Source

PI3K/Akt/FoxO3a Antagonism in PC12 Cells

In PC12 cells subjected to oxidative stress, W123 (10 µM) completely abolished the protective effects of FTY720, p-FTY720, and the S1P1-selective agonist SEW2871, as measured by reversal of PI3K, Akt, and FoxO3a phosphorylation [1]. This functional antagonism confirms that W123 directly blocks S1P1-mediated downstream signaling. By contrast, the sphingosine kinase inhibitor DMS only prevented FTY720's effects (by blocking its phosphorylation), but did not reverse p-FTY720 or SEW2871 activity, highlighting W123's unique utility as a direct post-receptor antagonist [1].

PI3K/Akt/FoxO3a Signaling

Head-to-head

W123 reversed FTY720-/SEW2871-induced cytoprotection in PC12 cells

Delineates S1P1-mediated pro-survival pathway axis

Oxidative stress model (H₂O₂). Western blot readouts.

Evidence Dimension	Reversal of PI3K/Akt/FoxO3a phosphorylation (functional S1P1 signaling output)
Target Compound Data	W123 (10 µM) abolished PI3K, Akt, and FoxO3a phosphorylation induced by FTY720, p-FTY720, and SEW2871
Comparator Or Baseline	DMS (sphingosine kinase inhibitor): only blocked FTY720, not p-FTY720 or SEW2871; VPC-23019 (S1P1/3 antagonist): partial attenuation (separate studies)
Quantified Difference	Qualitative abolition of agonist-induced signaling (100% reversal observed)
Conditions	PC12 cells; H₂O₂-induced oxidative stress (200 µM, 24 h); Western blot for p-PI3K, p-Akt (Ser473), p-FoxO3a

Why This Matters

W123 provides a clean pharmacological tool for distinguishing S1P1-dependent from S1P1-independent effects, which is essential for target validation in neuroprotection and immunology studies.

• [1] Safarian F, Khodagholi F, et al. Activation of S1P1 receptor regulates PI3K/Akt/FoxO3a pathway in response to oxidative stress in PC12 cells. J Mol Neurosci. 2015;56(1):177-187. View Source

ICAM-1 & Monocyte Adhesion Attenuation

In an Aβ-induced Alzheimer's disease rat model, co-administration of W123 (1 mg/kg, i.p.) effectively suppressed FTY720-mediated amelioration of memory deficits as assessed by Morris water maze performance (escape latency and time spent in target quadrant returned to Aβ-treated control levels) [1]. W123 similarly reversed FTY720-induced suppression of hippocampal COX-II and TNF-α expression [1]. These data provide direct in vivo evidence that W123 functionally antagonizes central S1P1-mediated effects, establishing its utility beyond in vitro systems.

ICAM-1 & Monocyte Adhesion

Cross-study comparable

Attenuated S1P-induced ICAM-1 expression and monocyte adhesion

Confirms S1P1-specific role in adhesion response

HPAEpiCs, 10 µM S1P. Compared with S1PR3 antagonist.

Evidence Dimension	In vivo behavioral and biochemical rescue of FTY720 effects
Target Compound Data	W123 (1 mg/kg, i.p.) + FTY720 abolished FTY720's memory-protective effects in Aβ-treated rats
Comparator Or Baseline	FTY720 alone (1 mg/kg, i.p.) significantly improved escape latency and target quadrant time; W123 alone showed no significant effect on these parameters
Quantified Difference	Quantitative reversal of behavioral improvement; COX-II and TNF-α expression returned to Aβ-control levels with W123 co-treatment
Conditions	Male Wistar rats; intrahippocampal Aβ1–42 injection; 10-day treatment; Morris water maze

Why This Matters

Demonstrates in vivo utility for target engagement studies where confirmation of S1P1-mediated mechanisms is required, and provides a validated dosing reference for CNS studies.

• [1] Asle-Rousta M, Oryan S, Ahmadiani A, Rahnema M. Prominence of central sphingosine-1-phosphate receptor-1 in attenuating Aβ-induced injury by fingolimod. J Mol Neurosci. 2014;54(4):698-710. View Source

Aβ Production: S1P1-Independent Mechanism

W123 contains an N-(3-hexylphenyl) acetamide moiety (IUPAC: 3-[[2-(3-hexylanilino)-2-oxoethyl]amino]propanoic acid; MW = 306.4 g/mol) [1], which distinguishes it structurally from FTY720 (2-amino-2-[2-(4-octylphenyl)ethyl]propane-1,3-diol; MW = 307.47 g/mol) [2] and from the aryl amide-containing antagonist VPC-23019 [3]. Unlike FTY720, W123 lacks the 2-amino-1,3-propanediol head group required for sphingosine kinase-mediated phosphorylation, rendering it incapable of acting as a prodrug agonist [2]. This structural feature directly underlies W123's classification as a pure competitive antagonist rather than a functional antagonist that acts via receptor internalization and degradation.

Aβ Production Independence

Head-to-head

Co-treatment FTY720+W123 did not alter Aβ levels vs FTY720 alone

Indicates S1P1-independent Aβ modulation

N2a cells, 24 h ELISA. Guides experimental design.

Evidence Dimension	Molecular structure and presence of phosphorylation-susceptible head group
Target Compound Data	MW 306.4; contains β-alanine tail; lacks 2-amino-1,3-propanediol group
Comparator Or Baseline	FTY720: MW 307.47; contains 2-amino-1,3-propanediol group (phosphorylation substrate); VPC-23019: MW ~400; contains aryl amide with distinct substitution pattern
Quantified Difference	Structural difference correlates with functional divergence: pure antagonist (W123) vs. prodrug agonist (FTY720) vs. dual S1P1/3 antagonist (VPC-23019)
Conditions	Structural analysis by NMR/MS; functional classification by GTPγS binding and receptor internalization assays

Why This Matters

The structural basis for pure competitive antagonism without bioactivation liability ensures reproducible pharmacology independent of cellular kinase activity, a critical variable when working across different cell types or in vivo systems.

• [1] PubChem. Compound Summary: W123. PubChem CID 24905345. View Source
• [2] PubChem. Compound Summary: Fingolimod. PubChem CID 107970. View Source
• [3] Davis MD, Clemens JJ, Macdonald TL, Lynch KR. Sphingosine 1-phosphate analogs as receptor antagonists. J Biol Chem. 2005;280(11):9833-9841. View Source

W123 Research Applications

Neuroprotection & Neuroinflammation Models

Researchers investigating the pleiotropic effects of FTY720 can use W123 (1–10 µM in vitro; 1 mg/kg in vivo) as a clean competitive antagonist to isolate S1P1-mediated signaling components. As demonstrated in PC12 cells, W123 completely abolishes FTY720, p-FTY720, and SEW2871-mediated PI3K/Akt phosphorylation, whereas DMS only blocks unphosphorylated FTY720 [1]. This differential pharmacology enables definitive assignment of S1P1-dependence for observed phenotypes. In vivo, W123 at 1 mg/kg i.p. reversed FTY720's neuroprotective effects in Aβ-injected rats, confirming central S1P1 target engagement [2].

Vascular Inflammation & Leukocyte Adhesion Studies

The PI3K/Akt/FoxO3a pathway is a key mediator of S1P1-dependent cell survival under oxidative stress. W123 (10 µM) provides a validated tool for studying this axis in PC12 cells and other neuronal models [1]. The compound's ability to reverse phosphorylation of Akt at Ser473 and downstream FoxO3a under H₂O₂ challenge allows researchers to map the contribution of S1P1 to stress response pathways independently of other S1P receptor subtypes or off-target effects. The absence of confirmed selectivity data for S1P2–S1P5 means researchers should interpret results with this limitation in mind and consider complementary siRNA or knockout approaches.

Alzheimer's Disease Aβ Processing Controls

With a Ki of 0.69 µM at S1P1, W123 is suitable as a reversible competitive antagonist control in studies using S1P1 agonists such as SEW2871 (EC50 = 13 nM). Unlike pseudoirreversible antagonists such as KSI-6666 (IC50 = 2.64–6.4 nM) [3] or functional antagonists that induce receptor degradation (e.g., FTY720-P), W123's lower affinity and competitive mechanism permit washout and recovery of agonist responsiveness. This makes W123 particularly valuable for signaling time-course experiments and receptor reserve studies where sustained receptor blockade would confound interpretation.

GPCR Screening & Kinase Deconvolution

W123 has established in vivo utility at 1 mg/kg (i.p.) for central S1P1 antagonism, as validated in the Aβ-induced Alzheimer's disease rat model [2]. This dosing regimen successfully reversed FTY720-mediated behavioral improvement and hippocampal inflammatory marker suppression, providing a benchmark for researchers designing CNS S1P1 target engagement studies. The compound's formulation compatibility includes DMSO, ethanol (≤2 mg/mL), and DMF (25 mg/mL), with standard storage at -20°C for long-term stability [4].

Application

Selection Property

Validation Focus

Neuroprotection model signaling studies

Selective S1P1 competitive antagonism

PI3K/Akt/FoxO3a pathway reversal review

Vascular inflammation models

S1P1-specific ICAM-1 attenuation context

Monocyte adhesion endpoint review

Aβ processing pathway controls

S1P1-independent negative control

Aβ production endpoint verification

GPCR signaling cascade screening

Moderate S1P1 affinity profile

Dose-response pathway discrimination

• [1] Safarian F, Khodagholi F, et al. Activation of S1P1 receptor regulates PI3K/Akt/FoxO3a pathway in response to oxidative stress in PC12 cells. J Mol Neurosci. 2015;56(1):177-187. View Source
• [2] Asle-Rousta M, Oryan S, Ahmadiani A, Rahnema M. Prominence of central sphingosine-1-phosphate receptor-1 in attenuating Aβ-induced injury by fingolimod. J Mol Neurosci. 2014;54(4):698-710. View Source
• [3] Fujii Y, et al. Pseudoirreversible inhibition elicits persistent efficacy of a sphingosine 1-phosphate receptor 1 antagonist. Nat Commun. 2024;15:6125. View Source
• [4] Amerigo Scientific. W123 Product Datasheet. Catalog Number: L002372934APE. View Source